Cas no 55097-80-8 (7,8,8a,9a-Tetrahydrobenzo[1,12]tetrapheno[10,11-b]oxirene-7,8-diol)

• Product Name: 7,8,8a,9a-Tetrahydrobenzo[1,12]tetrapheno[10,11-b]oxirene-7,8-diol
• CAS No: 55097-80-8
• Molecular Formula: C₂₀H₁₄O₃
• Molecular Weight: 302.32336
• CID: 943335
• PubChem ID: 41322

7,8,8a,9a-Tetrahydrobenzo[1,12]tetrapheno[10,11-b]oxirene-7,8-diol Properties

Names and Identifiers

• 7,8,8a,9a-Tetrahydrobenzo[1,12]tetrapheno[10,11-b]oxirene-7,8-diol
• 5A,7,8,8A,9A,9B-HEXAHYDROBENZO[1,12]TETRAPHENO[10,11-B]OXIRENE-7,8-DIOL
• 7,8,8a,9a-Tetrahydrobenzo[1,12]tetrapheno-[10,11-b]oxirene-7,8-diol
• 7,8-Dihydro-7,8-dihydroxybenzo(a)pyrene 9,10-oxide
• (+/-)-7,8,9,10-tetrahydrobenzo[a]pyrene-7R,8S-dihydrodiol-9,10-epoxide
• (+/-)-r-7,t-8-Dihydroxy-t-9,10-epoxy-7,8,9,10-tetrahydrobenzo[a]pyrene
• (+/-)-trans-7,8-dihydroxy-anti-9,10-epoxy-7,8,9,10-tetrahydro-benzo[a]pyrene
• 7,8,9,10-Tetrahydro-7,8-dihydroxybenzo[a]pyrene 9,10-epoxide
• benzo[a]pyrene diol epoxide
• 7,8-Dihydroxy-9,10-epoxy-7,8,9,10-tetrahydrobenzo[a]pyrene
• benzo(a)pyrene diol epoxide 1
• SCHEMBL6299813
• Benzo[A]Pyrene Diol Epoxide (Bpde)
• 55097-80-8
• Anti-BaPDE
• 7,8,8a,9a-Tetrahydrobenzo[10,11]chryseno[3,4-b]oxirene-7,8-diol #
• BENZO(a)PYRENE, 7,8-DIHYDRO-7,8-DIHYDROXY-9,10-EPOXY-, trans-
• 1,2-Epoxy-3,4-dihydroxycyclohexano[a]pyrene, (3s,4s-)
• CHEMBL1743211
• (+- )-anti-benzo[a]pyrene-7,8-diol-9,10-epoxide
• BP 7,8-Diol-9,10-epoxide 2
• Benzo(a)pyrene diolepoxide
• Benzo(a)pyrene 7,8-dihydrodiol 9,10-epoxide
• 7,8-Dihydro-7,8-dihydroxybenzo[a]pyrene 9,10-oxide
• 7,8,9,10-Tetrahydro-7,8-dihydroxybenzo(a)pyrene 9,10-epoxide
• CHEBI:30614
• (+/-)-trans-Benzo(a)pyrene-7,8-dihydrodiol-9,10-epoxide
• 7,8,9,10-Tetrahydrobenzo(a)pyrene-7,8-diol 9,10-epoxide
• Anti BaPDE
• A913799
• 4-oxahexacyclo[11.6.2.0^{2,8.0^{3,5.0^{10,20.0^{17,21]henicosa-1(20),2(8),9,11,13(21),14,16,18-octaene-6,7-diol
• 4-oxahexacyclo[11.6.2.02,8.03,5.010,20.017,21]henicosa-1(20),2(8),9,11,13(21),14,16,18-octaene-6,7-diol
• BPDE
• Q26840771
• 5Z16Y5VG9Y
• 7,8-Dihydroxy-9,10-epoxy-7,8,9,10-tetrahydrobenzo(a)pyrene
• Benzo[a]pyrene-7,8-dihydrodiol-9,10-oxide
• NS00115934
• 7,8-BaP-9,10-Diol Epoxide
• benzo[a]pyrene diol epoxide I
• Benzo(10,11)chryseno(3,4-b)oxirene-7,8-diol, 7,8,8a,9a-tetrahydro-
• DQEPMTIXHXSFOR-UHFFFAOYSA-N
• BDPE
• 7,8,8a,9a-Tetrahydrobenzo[10,11]chryseno[3,4-b]oxirene-7,8-diol
• Benzo(a)pyrene-7,8-diol 9,10-Epoxide
• Benzo(a)pyrene diol epoxide
• UNII-5Z16Y5VG9Y
• Benzo(a)pyrene diolepoxide I

• MDL： MFCD00871186
• InChIKey： DQEPMTIXHXSFOR-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H14O3/c21-17-13-8-11-5-4-9-2-1-3-10-6-7-12(15(11)14(9)10)16(13)19-20(23-19)18(17)22/h1-8,17-22H
• SMILES： OC1C(O)C2OC2C3=C(C=C4)C5=C6C4=CC=CC6=CC=C5C=C31

Computed Properties

• Exact Mass: 302.094
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 302.094
• Heavy Atom Count: 23
• Complexity: 507
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 53A^2

Experimental Properties

• LogP: 3.43180
• PSA: 52.99000
• Refractive Index: 1.936
• Boiling Point: 594.2°C at 760 mmHg
• Melting Point: 229.7 deg C
• Flash Point: 313.2°C
• Density: 1.569

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes